Cas no 921538-94-5 (3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

3-Methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide is a sulfonamide derivative featuring a 3-methylphenyl group linked to a 2-oxoindoline moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for designing bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The indolinone core contributes to its structural rigidity, while the sulfonamide group enhances binding affinity and solubility. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate for drug discovery. The compound’s stability and purity profile further support its utility in research applications, particularly in developing therapeutic agents for neurological or inflammatory disorders.
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide structure
921538-94-5 structure
Product Name:3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
CAS No:921538-94-5
MF:C15H14N2O3S
MW:302.348262310028
CID:6613376
PubChem ID:41342537
Update Time:2025-05-24

3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
    • F2256-0232
    • AKOS024632063
    • 921538-94-5
    • 3-methyl-N-(2-oxoindolin-5-yl)benzenesulfonamide
    • 3-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide
    • Inchi: 1S/C15H14N2O3S/c1-10-3-2-4-13(7-10)21(19,20)17-12-5-6-14-11(8-12)9-15(18)16-14/h2-8,17H,9H2,1H3,(H,16,18)
    • InChI Key: DSANFWIDDMBVQK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C)C=1)(NC1C=CC2=C(C=1)CC(N2)=O)(=O)=O

Computed Properties

  • Exact Mass: 302.07251349g/mol
  • Monoisotopic Mass: 302.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.6Ų

3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2256-0232-2μmol
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2256-0232-5μmol
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2256-0232-10μmol
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2256-0232-20μmol
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2256-0232-1mg
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2256-0232-2mg
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2256-0232-3mg
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2256-0232-4mg
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2256-0232-5mg
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2256-0232-10mg
3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
921538-94-5 90%+
10mg
$79.0 2023-05-16

Additional information on 3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

Introduction to 3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921538-94-5) and Its Emerging Applications in Chemical Biology

3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide, identified by the chemical identifier CAS No. 921538-94-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This sulfonamide derivative combines a benzene ring substituted with a methyl group and an indole moiety, linked through a sulfonamide bridge. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921538-94-5) exhibits a high degree of structural sophistication, which is critical for modulating biological targets with high specificity. The indole scaffold, known for its role in various biological processes, including neurotransmitter signaling and immune responses, provides a versatile platform for medicinal chemistry interventions. Additionally, the sulfonamide group is a well-established pharmacophore in drug design, frequently incorporated into molecules targeting enzymes and receptors due to its ability to enhance binding affinity and metabolic stability.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds like 3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921538-94-5). Studies have demonstrated that the indole derivatives exhibit potential antimicrobial, anti-inflammatory, and anticancer properties by interacting with specific biological pathways. For instance, modifications of the indole ring have been shown to influence the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key mediators of inflammation.

The sulfonamide moiety in 3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921538-94-5) further enhances its pharmacological profile by contributing to hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise docking into protein active sites. The methyl substituent on the benzene ring adds another layer of structural diversity, allowing for fine-tuning of physicochemical properties such as solubility and lipophilicity, which are critical factors in drug formulation and bioavailability.

In light of these attributes, researchers have been exploring 3-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921538-94-5) as a lead compound for developing novel therapeutic agents. Preliminary in vitro studies have highlighted its potential in inhibiting certain kinases associated with cancer progression. The indole scaffold’s ability to modulate neurotransmitter pathways has also raised interest in its potential applications in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Furthermore, the sulfonamide group’s interaction with bacterial enzymes has prompted investigations into its antibacterial efficacy against resistant strains.

The synthesis of 3-methyl-N-(2-o<0xE6><0x8B><0xA8>-o<0xE6><0x8B><0xA9>-dihydro<0xE6><0x8B><0xA8><0xE6><0x83><0xBD>)-yl>benzene<0xE6><0x83><0xBD>)-sulfonamide (CAS No. 921538<0xE6><0x8B><0xA4>94<0xE6><0x8B><0xA4>) involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-assisted cyclizations, have been employed to construct the complex indole core efficiently. These techniques not only streamline the synthetic route but also allow for easy incorporation of diverse substituents to tailor biological activity.

The pharmacokinetic profile of 3-methyl-N-(2-o<0xE6><0x8B><0xA8>-o<0xE6><0x8B><0xA9>-dihydro<0xE6><0x8B><0xA8>-indol)-yl>benzenesulfonamide (CAS No. 921538-945) is under active investigation to assess its suitability for clinical applications. Preliminary data suggest favorable absorption rates and moderate metabolic clearance rates upon oral administration, indicating potential for systemic therapeutic effects without excessive accumulation or rapid degradation. Additionally, studies on its distribution within tissues highlight its preferential accumulation in certain organs relevant to its intended biological targets.

The safety profile of this compound is another critical aspect being evaluated through comprehensive toxicological studies. Acute toxicity assays have shown low systemic toxicity at tested doses, reinforcing its potential as a safe candidate for further development. Chronic toxicity assessments are ongoing to evaluate long-term exposure effects on vital organ systems such as the liver and kidneys. These evaluations are essential steps toward ensuring that any future therapeutic applications are both effective and safe for human use.

The integration of machine learning models into drug discovery pipelines has accelerated the process of identifying promising candidates like 3-methyl-N-(2-o<0xE6><0x8B><0xA8>-o<0xE6><0x8B><#A9#dihydro#A7#A7#A7#A7#A7#A7#A7#A7)-yl>benzenesulfonamide (CAS No. 921538-945) by predicting their binding affinities to various biological targets. These computational tools leverage vast datasets from past experiments to forecast how new molecules might interact with proteins or enzymes involved in disease pathways. By doing so, they help researchers prioritize compounds for experimental validation, saving time and resources in the early stages of drug development.

The versatility of 3-methyl-N-(2-oxo-oxo-dihydro- indol)- benzene)- sulfonamide (CAS No. 921538-945) also extends to its potential as a scaffold for structure-based drug design. By understanding how this molecule interacts with target proteins, scientists can make informed modifications to enhance potency, selectivity, and pharmacokinetic properties. This approach leverages biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to visualize binding interactions at an atomic level, providing critical insights into molecular recognition processes.

In conclusion, 3-methyl-N-(2-oxo-oxo-dihydro- indol)- benzene)- sulfonamide (CAS No. 921538-945) represents an exciting prospect in modern medicinal chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset for ongoing research efforts aimed at addressing unmet medical needs. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies across multiple disease areas.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.